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Compound of Interest

Compound Name: Sodium aluminum hydride

Cat. No.: B089126

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the quantitative hydrogen release from
sodium aluminum hydride (NaAlH4) and other leading chemical hydrides. The following
sections detail the performance metrics, experimental protocols for analysis, and visual
representations of the underlying processes to aid in the evaluation of these materials for

hydrogen storage applications.

Quantitative Comparison of Hydrogen Storage Materials

The efficiency of hydrogen storage materials is primarily evaluated based on their gravimetric
hydrogen density, the temperature at which hydrogen is released, and the kinetics of the
release. The following table summarizes these key quantitative parameters for sodium
aluminum hydride and its common alternatives.
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Material

Theoretic
al Hz2
Capacity
(wt%)

Practical
H2
Capacity
(wt%)

Onset
Temperat
ure of H2
Release
(°C)

Peak
Temperat
ure of H2
Release
(°C)

Activatio
n Energy
(kd/mol)

Notes

Sodium
Aluminum
Hydride
(NaAlHa4)

7.5

5.6

(reversible)

[1](2]

~170 (bulk)

183 (bulk,
1st step)[3]

118.1 (1st
step, neat)

[1]

Two-step
decomposit
ion.
Kinetics
and
reversibility
are
significantl
y improved
with
catalysts
like
titanium.[4]

[5]16]

Ti-doped
NaAlH4

~5
(reversible)

[1]

33
(nanoconfi
ned with
TiCl3)[7]

125
(nanoconfi
ned with
TiCl3)[7]

72-80[4]

Catalysts
lower the
activation
energy and
decomposit
ion
temperatur
e.[4][5]

Lithium
Borohydrid
e (LiBHa4)

18.5

13.8[8]

~380

>500

High
theoretical
capacity
but
requires
high
temperatur
es for

hydrogen
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release
and has
poor

reversibility

[8]19]

LiBH4 +
LiNH2

11.9

>10[10][11]

Forms a
new
quaternary
hydride,
releasing a
high
amount of
hydrogen,
but also a
small
amount of
ammonia.
[10][11]

Ammonia
Borane
(NH3BH3)

19.6

up to
16.2[12]

~90-130
(1st step)
[13]

High
hydrogen
capacity,
but the
release is
exothermic
and
irreversible
, often
producing
borazine
asa
byproduct.
[12][13]

Experimental Protocols
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Accurate and reproducible data are paramount in materials science. This section outlines the
methodologies for key experiments used to quantify hydrogen release from chemical hydrides.

Temperature-Programmed Desorption (TPD)

Objective: To determine the temperature at which hydrogen is released from a material and the
relative amount of hydrogen released at different temperatures.

Methodology:

A small, precisely weighed sample of the hydride material (typically 1-10 mg) is placed in a
sample holder within a quartz tube reactor.

e The reactor is purged with an inert gas (e.g., Argon) to remove any atmospheric
contaminants.[14]

» A constant flow of the inert gas is maintained through the reactor.[14]
e The temperature of the sample is increased at a constant rate (e.g., 5 °C/min).

e The gas stream exiting the reactor is continuously monitored by a mass spectrometer to
detect the concentration of evolved hydrogen (m/z = 2).[14]

e The hydrogen signal is plotted as a function of temperature to generate a TPD profile, which
shows peaks corresponding to hydrogen desorption events.

Sieverts' Method (Gas Reaction Controller)

Objective: To measure the amount of hydrogen absorbed or desorbed by a material at a
constant temperature (isothermal conditions) and varying pressures.

Methodology:
o A known mass of the sample is loaded into a reactor of a known volume.

e The reactor is evacuated and heated to the desired experimental temperature.
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A known quantity of hydrogen gas is introduced into a calibrated volume (the "dosing”
volume).

The valve between the dosing volume and the reactor is opened, allowing hydrogen to
expand into the reactor and interact with the sample.

The pressure change in the system is monitored until it stabilizes, indicating that equilibrium
has been reached.

The amount of hydrogen absorbed or desorbed by the sample is calculated from the
pressure change using the ideal gas law.

This process is repeated at different pressures to construct a pressure-composition isotherm
(PCI).

Gas Buret Method

Objective: To determine the total amount of hydrogen released from a material through a

chemical reaction, typically hydrolysis.[15]

Methodology:

A gas buret is assembled and filled with a liquid (e.g., water). The initial volume is recorded.
[15]

A reaction flask containing a hydrolytic solvent (e.g., water or a glycerol/water mixture) is
connected to the gas buret.[15]

A precisely weighed sample of the hydride is introduced into the reaction flask.[15]

The hydride reacts with the solvent, releasing hydrogen gas, which displaces the liquid in the
buret.[15]

The final volume of the displaced liquid is recorded after the reaction is complete and the
system has returned to room temperature.

The volume of hydrogen produced is corrected to standard temperature and pressure (STP).
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» The weight percent of hydrogen released is calculated based on the initial mass of the
sample.

Visualizing Reaction Pathways and Workflows

Graphical representations are essential for understanding the complex processes involved in
hydrogen release. The following diagrams, generated using the DOT language, illustrate key
pathways and experimental setups.

Hydrogen Release from Sodium Aluminum Hydride

The thermal decomposition of sodium aluminum hydride occurs in a two-step process. The
first step involves the decomposition of NaAlH4 into sodium aluminum hexahydride (NasAlHe),
aluminum (Al), and hydrogen gas. The second, higher-temperature step, decomposes NasAlHs
into sodium hydride (NaH), aluminum, and more hydrogen.

A (Heat) A (Heat)
Sodium Aluminum Hydride ~183°C Sodium Aluminum Hexahydride (NasAlHs) >220°C Sodium Hydride (NaH)
(NaAlHa4) + Aluminum (Al) + Hydrogen (Hz2) + Aluminum (Al) + Hydrogen (Hz2)

Uncatalyzed Reaction Titanium-Catalyzed Reaction

@ NaAlH4 + Ti-catalyst

igh Activation Energly

@le + AID NasAlHs + Al + Hz

ower Activation Energy
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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